Cas no 2799-51-1 (Coenzyme A, S-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoate] (9CI))

• Product Name: Coenzyme A, S-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoate] (9CI)
• CAS No: 2799-51-1
• MF: C₃₁H₅₀N₉O₁₈P₃S₂
• MW: 993.829487323761
• CID: 5689922
• Update Time: 2023-10-24

Coenzyme A, S-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoate] (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole, coenzyme A deriv. (ZCI)
• Biotin, S-ester with coenzyme A (7CI)
• Coenzyme A, S-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoate), [3aS-(3aα,4β,6aα)]- (ZCI)
• Coenzyme A, S-ester with biotin (7CI)
• Coenzyme A, S-ester with thiobiotin (8CI)
• Biotinyl-CoA
• Coenzyme A, S-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoate] (9CI)

• Inchi： 1S/C31H50N9O18P3S2/c1-31(2,25(44)28(45)34-8-7-19(41)33-9-10-62-20(42)6-4-3-5-18-21-16(12-63-18)38-30(46)39-21)13-55-61(52,53)58-60(50,51)54-11-17-24(57-59(47,48)49)23(43)29(56-17)40-15-37-22-26(32)35-14-36-27(22)40/h14-18,21,23-25,29,43-44H,3-13H2,1-2H3,(H,33,41)(H,34,45)(H,50,51)(H,52,53)(H2,32,35,36)(H2,38,39,46)(H2,47,48,49)/t16-,17+,18-,21-,23+,24+,25-,29+/m0/s1
• InChI Key： WNMONPKUDXWVKE-AJQVAGRLSA-N
• SMILES： O[C@@H]1[C@H](OP(O)(O)=O)[C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)CCCC[C@@H]2SC[C@@H]3NC(N[C@H]23)=O)O[C@H]1N1C=NC2C(=NC=NC1=2)N